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Compound of Interest

Compound Name:
2,3-Epoxy-3-(o-

nitrophenyl)propiophenone

CAS No.: 7152-68-3

Cat. No.: B3033021

Get Quote

Executive Summary: Immediate Action Plan
2,3-Epoxy-3-(o-nitrophenyl)propiophenone (CAS: 7152-68-3) is a functionalized chalcone

epoxide intermediate.[1][2] Its disposal requires strict adherence to protocols for toxic organic

alkylating agents.[2] Due to the presence of both a reactive epoxide ring (potential mutagen)

and a nitro group (potential energetic/toxicophore), this compound must never be disposed of

via sanitary sewer or general trash.[2]

Core Disposal Directive:

Primary Method: High-temperature incineration via a licensed hazardous waste contractor.[2]

Waste Classification: Hazardous Waste (Toxic, Irritant).[2]

Segregation: Isolate from strong acids, bases, and oxidizers to prevent uncontrolled ring-

opening or polymerization.[2]

Chemical Profile & Hazard Identification
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Understanding the molecular reactivity is essential for safe handling.[2] This compound

features two high-risk functional groups: the epoxide (oxirane) and the nitro aromatic moiety.[2]

Property Data

Chemical Name 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

CAS Number 7152-68-3

Molecular Formula C₁₅H₁₁NO₄

Molecular Weight 269.25 g/mol

Physical State
Solid (Pale yellow to off-white crystalline

powder)

Key Hazards

H315: Causes skin irritation.H319: Causes

serious eye irritation.Epoxide Hazard: Potential

alkylating agent (DNA interaction risk).Nitro

Hazard: Toxic by ingestion/absorption; thermal

sensitivity.[1][2][3][4]

Expert Insight: While not always explicitly flagged as a carcinogen in basic SDSs, all

uncharacterized epoxides should be handled as potential mutagens due to their ability to

alkylate DNA via nucleophilic ring-opening [1].[2]

Operational Disposal Workflow
The following decision matrix outlines the correct disposal path based on the state of the

waste.
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Waste Generated

Determine Waste State

Solid / Bulk Chemical
(Expired or Unused)

Liquid / Mother Liquor
(Reaction Solvent)

Spill / Residue
(Benchtop or Glassware)

Package in HDPE or Glass Jar.
Label: 'Toxic Solid Organic'

Segregate into Non-Halogenated
Solvent Waste.

(Unless Chlorinated Solvents used)

Apply Decontamination Solution
(See Section 5)

Apply Hazardous Waste Label
List: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Absorbed Material

Store in Satellite Accumulation Area
(Away from Acids/Bases)

Transfer to EHS/Vendor
for Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of epoxy-propiophenone waste.
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Detailed Disposal Procedures
Scenario A: Bulk Solid Waste (Unused/Expired)[2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar with a screw-top lid.[2]

Packaging: Transfer the solid carefully to avoid dust generation. Do not fill more than 90%

capacity.

Labeling:

Primary Constituent: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone.[1][2]

Hazard Checkboxes: Toxic, Irritant.[2]

Regulatory Note: Although this specific CAS is not a DEA List I chemical, it possesses a

propiophenone backbone.[2] Ensure the label is clear to avoid confusion with controlled

precursors during audits [2].

Scenario B: Reaction Mixtures (Liquid Waste)
Segregation:

If dissolved in solvents like Ethyl Acetate, Methanol, or Acetone: Dispose in Non-

Halogenated Organic Waste.[2]

If dissolved in DCM or Chloroform: Dispose in Halogenated Organic Waste.[2]

Compatibility Warning:Do not mix with acidic waste streams (e.g., waste containing H₂SO₄ or

HCl).[2] Acid will catalyze the exothermic opening of the epoxide ring, potentially causing

pressure buildup in the drum.[2]

Scenario C: Spill Cleanup & Decontamination (Quenching)
For cleaning glassware or small benchtop spills, simple water washing is insufficient because

the epoxide is lipophilic and reactive.[2]

Decontamination Solution Recipe:
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Active Agent: Sodium Bisulfite (NaHSO₃) or Sodium Thiosulfate (Na₂S₂O₃).[2]

Concentration: 10% aqueous solution.

Mechanism: The bisulfite/thiosulfate acts as a nucleophile, attacking the epoxide ring and

opening it to form a water-soluble, less reactive adduct [3].

Protocol:

PPE: Wear double nitrile gloves, safety goggles, and a lab coat.[2]

Absorb: Cover liquid spills with vermiculite or spill pads.[2]

Deactivate: Wipe the surface with the Decontamination Solution.[2] Allow 5–10 minutes of

contact time.

Final Clean: Wipe with a detergent solution, then water.[2]

Disposal: Place all contaminated wipes/pads into a solid hazardous waste bag.

Regulatory & Compliance Notes
DEA Watchlist Awareness: Propiophenone (CAS 93-55-0) is a DEA List I Chemical.[2] While

2,3-Epoxy-3-(o-nitrophenyl)propiophenone is a derivative and not explicitly listed, it is

structurally related to cathinone precursors.[2] Maintain accurate inventory logs to

demonstrate legitimate research use and destruction [2].[2]

RCRA Classification: This material is an unlisted hazardous waste.[2] It must be

characterized by the generator (you) based on toxicity and reactivity.[2] It generally falls

under the umbrella of "Toxic Organic Waste" for incineration profiles.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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